[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl 1-(4-bromo-3-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

• IUPAC Name: [5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl 1-(4-bromo-3-methylphenyl)-5-methyltriazole-4-carboxylate
• InChI: InChI=1S/C23H21BrN4O3/c1-13-7-5-6-8-18(13)22-25-20(16(4)31-22)12-30-23(29)21-15(3)28(27-26-21)17-9-10-19(24)14(2)11-17/h5-11H,12H2,1-4H3
• InChI Key: VTEYVUMXKLMWSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=C(O2)C)COC(=O)C3=C(N(N=N3)C4=CC(=C(C=C4)Br)C)C
• Molecular Formula: C23H21BrN4O3
• Molecular Weight: 481.3 g/mol
• CAS No.: 1223955-21-2

Description

The compound [5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl 1-(4-bromo-3-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate is a heterocyclic molecule featuring a 1,3-oxazole core fused with a 1,2,3-triazole ring. The oxazole moiety is substituted with a 2-methylphenyl group at position 2 and a methyl group at position 3. The triazole ring is further functionalized with a 4-bromo-3-methylphenyl substituent and an ester-linked oxazole-methyl group.

Biological Activity

The compound [5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl 1-(4-bromo-3-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate is a complex organic molecule that has garnered attention for its potential biological activities. This article reviews its biological properties, including anticancer, antimicrobial, and anti-inflammatory effects, supported by relevant data and case studies.

Chemical Characteristics

The compound has the following chemical properties:

Property	Value
Molecular Formula	C24H24N4O4
Molecular Weight	432.48 g/mol
LogP	4.0805
Polar Surface Area	73.185 Ų
Hydrogen Bond Acceptors	8

These properties suggest that the compound has a moderate lipophilicity and may exhibit significant interactions with biological membranes.

Anticancer Activity

Research indicates that derivatives of oxazole and triazole compounds often display substantial anticancer activity. For instance, a study on related triazole derivatives revealed IC50 values as low as 2.76 µM against specific cancer cell lines such as ovarian adenocarcinoma (OVXF 899) and pleural mesothelioma (PXF 1752) . The mechanism of action often involves the inhibition of key enzymes associated with cancer cell proliferation and survival.

Case Study:
A derivative similar to the compound was tested against multiple cancer cell lines, showing selective cytotoxicity. The compound exhibited an IC50 value of approximately 92.4 µM across a panel of 11 cancer cell lines, indicating its potential as a lead compound for further development .

Antimicrobial Activity

Compounds containing oxazole and triazole moieties have been documented to possess antimicrobial properties. They demonstrate effectiveness against various bacterial strains and fungi. The presence of halogen atoms in the structure (such as bromine) can enhance the antimicrobial efficacy by increasing membrane permeability or disrupting cellular processes.

Research Findings:
In vitro studies have shown that similar compounds can inhibit the growth of pathogenic bacteria and fungi, suggesting that the compound may also exhibit broad-spectrum antimicrobial activity .

Anti-inflammatory Effects

The anti-inflammatory potential of oxazole derivatives has been explored in various studies. These compounds can inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenases (COX), which are crucial in mediating inflammatory responses.

Example:
A related oxazole derivative was reported to significantly reduce inflammation in animal models by downregulating COX-1 and COX-2 expression levels .

Structure-Activity Relationship (SAR)

Understanding the SAR is vital for optimizing the biological activity of compounds like this one. Modifications to the oxazole or triazole rings can significantly impact their potency and selectivity.

Modification	Effect on Activity
Substitution on oxazole	Increased anticancer potency
Halogenation on triazole	Enhanced antimicrobial activity
Alteration of side chains	Improved selectivity towards specific targets

Scientific Research Applications

Medicinal Chemistry

Antimicrobial Activity
Research has indicated that compounds similar to [5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl 1-(4-bromo-3-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate exhibit significant antimicrobial properties. For instance, triazole derivatives have been shown to possess antifungal and antibacterial activities. A study demonstrated that triazole-based compounds could inhibit the growth of various pathogenic fungi and bacteria, making them valuable in developing new antibiotics and antifungal agents .

Anti-inflammatory Properties
Triazole compounds have also been investigated for their anti-inflammatory effects. In vitro studies have shown that these compounds can reduce pro-inflammatory cytokines in human cell lines. This suggests potential applications in treating inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease .

Agricultural Applications

Pesticidal Activity
The oxazole and triazole moieties present in the compound are known for their pesticidal properties. Research has highlighted the effectiveness of similar compounds against agricultural pests. For example, a study on triazole derivatives revealed their ability to act as fungicides against various crop pathogens . The incorporation of these compounds into agricultural formulations could enhance crop protection strategies.

Herbicidal Properties
Additionally, compounds with triazole structures have shown herbicidal activity. They can inhibit the growth of specific weed species without adversely affecting crop plants. This selectivity makes them promising candidates for developing new herbicides that are both effective and environmentally friendly .

Materials Science

Polymer Chemistry
The unique chemical structure of [5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl 1-(4-bromo-3-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate allows for its use in polymer chemistry. It can be utilized as a monomer or cross-linking agent in the synthesis of novel polymeric materials with enhanced thermal stability and mechanical properties. Such materials are valuable in various applications ranging from coatings to biomedical devices .

Case Study 1: Antimicrobial Efficacy
In a recent study published in Molecules, researchers synthesized a series of triazole derivatives and tested their antimicrobial activity against a panel of bacterial strains. The results indicated that certain derivatives exhibited potent activity with minimum inhibitory concentrations comparable to established antibiotics .

Case Study 2: Agricultural Application
A field trial conducted by agricultural scientists evaluated the effectiveness of a formulation containing triazole derivatives against common crop diseases. The results showed a significant reduction in disease incidence compared to untreated controls, demonstrating the potential for these compounds in sustainable agriculture practices .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

Table 1: Key Structural Analogs and Their Substitutions

Compound Name	Core Structure	Substituents	Halogen Presence	Reference
Target Compound	Oxazole + Triazole	2-methylphenyl, 4-bromo-3-methylphenyl, ester linkage	Br	—
">5-(4-Bromophenyl)-1H-tetrazole derivatives	Tetrazole + Oxadiazole	4-bromophenyl, 4-methoxyphenyl	Br
3-(4-Bromobenzyl)-5-(thiophen-2-yl)-4H-1,2,4-triazole derivatives ()	Triazole + Thiophene	4-bromobenzyl, thiophene, variable R groups	Br
N-Substituted-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide derivatives ()	Triazole + Carboxamide	4-methylphenyl, variable amide substituents	None
4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)-3-(triazolyl)pyrazolyl)thiazole ()	Thiazole + Triazole	4-chlorophenyl, 4-fluorophenyl, pyrazole	Cl, F

Key Observations :

• Halogen Influence: The 4-bromo-3-methylphenyl group in the target compound introduces steric bulk and electron-withdrawing effects, which may enhance binding affinity in therapeutic targets compared to non-halogenated analogs .
• Ester vs. Amide Linkage : Unlike carboxamide derivatives (), the ester group in the target compound may improve metabolic stability or alter solubility profiles .